N-Ethyltryptamine

• CAS No.: 61-53-0
• Molecular Formula: C12H16N2
• Molecular Weight: 188.27 g/mol
• IUPAC Name: N-ethyl-2-(1H-indol-3-yl)ethanamine
• InChI: InChI=1S/C12H16N2/c1-2-13-8-7-10-9-14-12-6-4-3-5-11(10)12/h3-6,9,13-14H,2,7-8H2,1H3
• InChI Key: TZWUSTVNAVKAPA-UHFFFAOYSA-N
• SMILES: CCNCCC1=CNC2=CC=CC=C21

Description

N-Ethyltryptamine is a useful research compound. Its molecular formula is C12H16N2 and its molecular weight is 188.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Lithium aluminum hydride in tetrahydrofuran (1M, 30 mL) was added dropwise to a stirring solution of N-[2-(1H-indol-3-yl)ethylacetyltryptamineacetamide (2.02 g) in tetrahydrofuran (10 mL) at 0° C. The solution was then heated at reflux overnight. The solution was cooled to 0° C. and water was very carefully added dropwise. The white solid was filtered and rinsed with ether/methanol (9:1, 2×25 mL). The solvent was removed from the filtrate, giving N-ethyl-2-(1H-indol-3-yl)ethanamine as a viscous pale yellow oil (1.75 g, 93%).